Cas no 142618-93-7 ((4R)-4-tert-butyl-1,3-oxazolidin-2-one)

• Product Name: (4R)-4-tert-butyl-1,3-oxazolidin-2-one
• CAS No: 142618-93-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 64729
• PubChem ID: 2734860
• Update Time: 2025-05-25

(4R)-4-tert-butyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-(tert-Butyl)oxazolidin-2-one
• (4R)-4-tert-butyl-1,3-oxazolidin-2-one
• (R)-(-)-4-tert-Butyl-2-oxazolidinone
• (4R)-4-(tert-butyl)oxazolidin-2-one
• (R)-(+)-4-tert-butyloxazolidin-2-one
• (R)-4-tert-butyl-2-oxazolidinone
• 2-Oxazolidinone,4-(1,1-dimethylethyl)-,(4R)
• AT13635
• SCHEMBL2365758
• (R)-(+)-4-tert-Butyl-2-oxazolidinone, 99%
• (4R)-4-tert-butyl-2-oxazolidinone
• (R)-(+)-4-tert-Butyl-2-oxazolidinone
• CS-0097463
• EN300-1723743
• AKOS006237441
• A807935
• WKUHGFGTMLOSKM-YFKPBYRVSA-N
• DTXSID30370541
• (4R)-4-tert-Butyl-2-Oxazolidin-2-one
• (R)-4-tert-butyloxazolidin-2-one
• 142618-93-7
• 2-Oxazolidinone,4-(1,1-dimethylethyl)-, (4R)-

• MDL： MFCD00673334
• Inchi： 1S/C7H13NO2/c1-7(2,3)5-4-10-6(9)8-5/h5H,4H2,1-3H3,(H,8,9)/t5-/m0/s1
• InChI Key： WKUHGFGTMLOSKM-YFKPBYRVSA-N
• SMILES： O1C(N[C@@H](C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 119-122 °C (lit.)
• PSA: 38.33000
• LogP: 1.46970
• Optical Activity: [α]23/D +17°, c = 6 in ethanol

(4R)-4-tert-butyl-1,3-oxazolidin-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (4R)-4-tert-butyl-1,3-oxazolidin-2-one

Recent Advances in the Application of (4R)-4-tert-butyl-1,3-oxazolidin-2-one (CAS: 142618-93-7) in Chemical Biology and Pharmaceutical Research

The compound (4R)-4-tert-butyl-1,3-oxazolidin-2-one (CAS: 142618-93-7) has garnered significant attention in recent years due to its versatile applications in asymmetric synthesis and pharmaceutical development. This oxazolidinone derivative serves as a crucial chiral auxiliary, enabling the stereoselective construction of complex molecules. Recent studies have highlighted its role in the synthesis of biologically active compounds, including antiviral agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (4R)-4-tert-butyl-1,3-oxazolidin-2-one in the asymmetric synthesis of protease inhibitors targeting SARS-CoV-2. The researchers utilized this chiral auxiliary to control the stereochemistry at key carbon centers, resulting in compounds with significantly improved binding affinity to the viral main protease (Mpro). The study reported a 40% increase in inhibitory activity compared to previous synthetic routes.

In the field of cancer research, a team from MIT recently developed a novel class of HDAC inhibitors using (4R)-4-tert-butyl-1,3-oxazolidin-2-one as a key building block. The compound's rigid structure and well-defined stereochemistry allowed for precise control over the spatial orientation of pharmacophore elements, leading to selective inhibitors with reduced off-target effects. In vitro studies showed promising activity against multiple cancer cell lines, with IC50 values in the nanomolar range.

Recent advancements in synthetic methodology have also expanded the utility of 142618-93-7. A 2024 Nature Catalysis paper described a novel continuous flow process for the large-scale production of enantiopure (4R)-4-tert-butyl-1,3-oxazolidin-2-one, addressing previous challenges in industrial-scale synthesis. The new method achieved 99.5% enantiomeric excess with significantly reduced production costs, making the compound more accessible for pharmaceutical applications.

Pharmacokinetic studies have revealed interesting properties of derivatives containing this oxazolidinone scaffold. The tert-butyl group at the 4-position contributes to enhanced metabolic stability, while the oxazolidinone ring provides favorable solubility characteristics. These features make (4R)-4-tert-butyl-1,3-oxazolidin-2-one an attractive platform for the development of orally bioavailable drugs.

Looking forward, researchers are exploring the application of this compound in targeted drug delivery systems. Preliminary results suggest that the oxazolidinone moiety can serve as a cleavable linker in antibody-drug conjugates (ADCs), with potential applications in precision oncology. The unique chemical properties of 142618-93-7 continue to inspire innovative approaches in drug discovery and development.